Cetyl dimethicone

Specification

• CAS No.: 191044-49-2
• Molecular Formula: C21H48O2Si2
• Molecular Weight: 388.783
• IUPAC Name: hexadecyl-methoxy-methyl-trimethylsilyloxysilane
• Standard InChI: InChI=1S/C21H48O2Si2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25(6,22-2)23-24(3,4)5/h7-21H2,1-6H3
• Standard InChI Key: CMUDPAKFOFFESL-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCC[Si](C)(OC)O[Si](C)(C)C

Introduction

Chemical Structure and Properties

Cetyl dimethicone belongs to the class of alkyl-modified polysiloxanes, featuring a dimethylsiloxane backbone with cetyl side chains. This molecular structure creates a unique hybrid that leverages both silicone and fatty alcohol properties.

Molecular Identification

The chemical identification of cetyl dimethicone presents some interesting variations within the literature. There appear to be two different CAS numbers associated with this compound:

Parameter	Identification
Primary CAS Number	191044-49-2
Alternative CAS Number	67762-68-3
Chemical Type	Silicone polymer/Alkyl modified polysiloxane
Molecular Formula	Not fixed (polymeric structure)
Molecular Weight	Varies depending on polymer chain length

Common Synonyms

The compound is known by several alternative names in technical and commercial contexts:

• Cetyl-Modified Dimethicone

• Dimethylpolysiloxane Cetyl Derivative

• Silicone Emollient Cetyl Dimethicone

• Alkyl Modified Silicone Cetyl Dimethicone

• Dimethicone with Cetyl Group

• Silicone Wax Cetyl Dimethicone

Physical Characteristics

Cetyl dimethicone typically presents as a clear to slightly hazy substance with distinctive sensory attributes:

• Provides a durable velvety feel upon skin application

• Exhibits unique spreading behavior

• Creates a non-greasy, silky sensation

• Forms a protective but breathable barrier on surfaces

• Enhances shine on skin surfaces

Functional Benefits in Formulations

The incorporation of cetyl dimethicone in cosmetic formulations provides multiple technical and sensory advantages.

Surface Conditioning Effects

Cetyl dimethicone functions primarily as a skin-conditioning agent and emollient. Its molecular structure allows it to:

• Form a protective barrier on skin and hair

• Slow down transepidermal water loss

• Leave surfaces soft and smooth

• Provide slip to formulations for easier application

Formulation Advantages

Beyond its conditioning properties, cetyl dimethicone offers several technical benefits in product development:

• Serves as a water-in-oil (w/o) stabilizer while simultaneously providing conditioning effects

• Enables the formulation of clear gel products

• Offers ease of processing in manufacturing

• Provides a more efficient pigment distribution compared to mineral oil

• Creates lightweight formulations with enhanced sensory profiles

The dual functionality as both emulsifier and conditioning agent represents a significant advantage for formulators seeking multifunctional ingredients.

Applications in Personal Care and Cosmetics

Cetyl dimethicone finds extensive use across numerous product categories due to its versatility and performance attributes.

Product Categories

The following table summarizes the primary applications of cetyl dimethicone in personal care and cosmetics:

Product Category	Specific Applications	Functional Benefits
Skin Care	Moisturizers, creams, anti-aging products	Enhances spreadability, creates silky feel, improves hydration retention
Hair Care	Conditioners, serums	Reduces frizz, adds shine, improves manageability
Color Cosmetics	Foundations, lipsticks, eyeliners	Improves pigment distribution, creates smooth finish, enhances wear time
Sun Protection	Sunscreens, SPF-containing products	Improves water resistance, ensures uniform application
Body Care	Lotions, butters	Enhances skin hydration and texture
Specialty Products	Shaving creams, gels	Provides smooth glide, offers skin protection

Concentration Ranges

While specific concentration data for cetyl dimethicone itself is limited in the available research, studies of related compounds provide context:

• Related compound cetearyl dimethicone crosspolymer is used at concentrations of 0.002%-23% in leave-on products

• Used at approximately 0.2% in rinse-off formulations

• Also found at 0.002% in products diluted for bath use

These usage patterns likely reflect similar concentration ranges for cetyl dimethicone, adjusting for specific formulation requirements.

Comparative Analysis with Other Silicones

Cetyl dimethicone offers distinct advantages compared to standard dimethicone and other silicone derivatives.

Advantages Over Conventional Silicones

The cetyl modification creates several important performance differences:

• Superior pigment distribution compared to standard dimethicone

• More favorable spreading behavior than mineral oil

• Enhanced emollient properties while maintaining a lightweight feel

• Better integration with other cosmetic ingredients

• Improved velvety texture upon application

Comparison with Related Compounds

Compound	Key Characteristics	Primary Applications	Relative Advantages
Cetyl Dimethicone	Alkyl-modified silicone with emollient properties	Cosmetics, skin/hair care	Superior spreadability, enhanced skin feel
Standard Dimethicone	Unmodified silicone polymer	Wide range of products	Less expensive, more widely available
Dimethicone Crosspolymers	Network structure with enhanced stability	Foundations, primers	Greater stability in complex formulations
Amodimethicone	Amino-functional silicone	Hair conditioners	Superior conditioning for damaged hair

Manufacturing Considerations

While detailed manufacturing information is limited in the available research, several aspects of cetyl dimethicone production can be noted.

Production Process

Cetyl dimethicone is synthesized by modifying the basic dimethicone (polydimethylsiloxane) structure with cetyl groups. This modification transforms the properties of the base silicone, creating a hybrid material with characteristics of both silicones and fatty alcohols. The base dimethicone is derived from silicon, which is the second most abundant element in the Earth's crust after oxygen.

Processing in Formulations

For formulators, cetyl dimethicone offers several processing advantages:

• Easy to incorporate into formulations

• Compatible with a wide range of cosmetic ingredients

• Enables creation of clear gel products

• Functions effectively as an emulsifier

Future Research Directions

Based on current applications and industry trends, several potential research directions for cetyl dimethicone can be identified:

Sustainable Production

As the cosmetic industry increasingly focuses on sustainability, research into more environmentally friendly production methods for silicone derivatives like cetyl dimethicone represents an important avenue for future development.

Performance Enhancement

Further research into optimizing the structure-function relationship of cetyl dimethicone could lead to derivatives with enhanced performance characteristics for specific applications.

Expanded Applications

Exploration of cetyl dimethicone's potential benefits in new product categories or treatment applications represents another promising research direction.